Cas no 106369-30-6 (1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-)
106369-30-6 structure
Product Name:1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
CAS No:106369-30-6
MF:C18H17NO2S
MW:311.39808344841
CID:1175763
Update Time:2024-08-05
1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
- N-tosyl-3-benzylpyrrolate
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- Inchi: 1S/C18H17NO2S/c1-15-7-9-18(10-8-15)22(20,21)19-12-11-17(14-19)13-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3
- InChI Key: TZEPERQCTGBLDC-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C=CC(CC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 311.09811
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Melting Point: 91.5-92 °C(Solv: hexane (110-54-3))
- Boiling Point: 485.0±53.0 °C(Predicted)
- PSA: 39.07
- pka: -7.70±0.70(Predicted)
1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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